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Compound of Interest

Compound Name: Dalvotoclax

Cat. No.: B15587789

This technical support center provides researchers, scientists, and drug development
professionals with essential information regarding the stability and storage of Dalvotoclax. The
following troubleshooting guides and frequently asked questions (FAQs) address common
issues encountered during experimental procedures.

Frequently Asked Questions (FAQSs)

Q1: What are the recommended storage conditions for solid Dalvotoclax?

Al: Solid Dalvotoclax powder should be stored under specific conditions to ensure its stability
and longevity. It is recommended to keep it in a dry, dark environment. For short-term storage
(days to weeks), a temperature of 0 - 4°C is suitable, while for long-term storage (months to
years), -20°C is recommended[1]. The powder is stable for at least two years if stored
correctly[1][2].

Q2: How should | store Dalvotoclax stock solutions?

A2: For stock solutions of Dalvotoclax, short-term storage (days to weeks) is recommended at
0 - 4°C. For long-term storage (months), aliquoting the solution and storing it at -20°C or -80°C
is advisable to minimize freeze-thaw cycles[1][3].

Q3: What solvent should | use to dissolve Dalvotoclax?
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A3: Dalvotoclax is soluble in DMSO, with a solubility of 10 mM reported by some suppliers[3].
For cell-based assays, it is crucial to ensure the final concentration of DMSO is low enough to
not affect the experimental results, typically less than 0.1%.

Q4: Is Dalvotoclax sensitive to light?

A4: Yes, it is recommended to store Dalvotoclax in the dark, suggesting potential
photosensitivity[1]. During handling and experiments, it is best practice to protect solutions from
direct light exposure by using amber vials or covering containers with aluminum foil.

Q5: What are the shipping conditions for Dalvotoclax?

A5: Dalvotoclax is shipped as a non-hazardous chemical at ambient temperature. It is
considered stable for several weeks under ordinary shipping and customs procedures|[1].

Data Summary

Storage Conditions for Dalvotoclax

Form Condition Temperature Duration

Short-term (days to

Solid Powder Dry, Dark 0-4°C
weeks)[1]

Long-term (months to
Dry, Dark -20°C

years)[1][2]
] Short-term (days to
Stock Solution - 0-4°C
weeks)[1]
Long-term (months)[1
. g-term ( 1]

(3]

In Solvent -80°C 6 Months|[3]

Reported Shelf Life
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Form Temperature Shelf Life
Solid Powder -20°C >2 years[1]
4°C 2 years[2]

In Solvent -80°C 6 Months][3]
-20°C 6 Months][3]

Experimental Protocols
General Protocol for Assessing Compound Stability
(Stress Testing)

While specific public stability data for Dalvotoclax is limited, a general forced degradation
study can be designed based on ICH guidelines to assess its stability under various stress
conditions.

Objective: To determine the intrinsic stability of Dalvotoclax and identify potential degradation
products.

Materials:

Dalvotoclax

o HPLC-grade solvents (e.g., acetonitrile, methanol)
e High-purity water

e Acids (e.g., 0.1 M HCI)

e Bases (e.g., 0.1 M NaOH)

o Oxidizing agent (e.g., 3% H202)

o Calibrated pH meter

e HPLC-UV/MS system
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o Photostability chamber
o Temperature and humidity-controlled oven
Methodology:

o Preparation of Stock Solution: Prepare a stock solution of Dalvotoclax in a suitable solvent
(e.g., DMSO) at a known concentration.

e Stress Conditions:

[e]

Acid Hydrolysis: Mix the stock solution with 0.1 M HCI and incubate at a controlled
temperature (e.g., 50°C).

o Base Hydrolysis: Mix the stock solution with 0.1 M NaOH and incubate at a controlled
temperature (e.g., 50°C).

o Oxidation: Mix the stock solution with 3% H202 and keep at room temperature.

o Thermal Stress: Expose the solid powder and a solution to elevated temperatures (e.g.,
40°C, 60°C) and humidity (e.g., 75% RH).

o Photostability: Expose the solid powder and a solution to light in a photostability chamber
according to ICH Q1B guidelines.

e Time Points: Collect samples at various time points (e.g., 0, 2, 4, 8, 24, 48 hours).

e Analysis: Analyze the samples using a validated HPLC-UV method to quantify the remaining
Dalvotoclax and detect any degradation products. Mass spectrometry (MS) can be used to
identify the mass of the degradation products.

« Data Evaluation: Calculate the percentage of degradation for each condition and identify the
conditions under which Dalvotoclax is unstable.

Visual Guides
Dalvotoclax Handling and Preparation Workflow
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Caption: Workflow for proper handling and preparation of Dalvotoclax.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b15587789?utm_src=pdf-body-img
https://www.benchchem.com/product/b15587789?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15587789?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

Troubleshooting Decision Tree for Dalvotoclax
Instability

Unexpected Experimental Results
or Loss of Activity

E:heck Storage Conditons of Solid Compound)

Was it stored at the correct temperature and protected from light?
o

(Pavotoctax may be unstable under these conditions. Modiy experimental se!ua Q?ev\ew Handling Procedurej

!

Were there multiple freeze-thaw cycles of the stock solution?

es

Aliquot stock solutions to avoid repeated freeze-thaw cycle:
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Caption: Troubleshooting guide for potential Dalvotoclax instability issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b15587789?utm_src=pdf-body-img
https://www.benchchem.com/product/b15587789?utm_src=pdf-body
https://www.benchchem.com/product/b15587789?utm_src=pdf-body-img
https://www.benchchem.com/product/b15587789?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15587789?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

References

1. medkoo.com [medkoo.com]

2. file.medchemexpress.com [file.medchemexpress.com]

3. Dalvotoclax | BCL-2 inhibitor | Probechem Biochemicals [probechem.com]

« To cite this document: BenchChem. [Dalvotoclax Technical Support Center: Stability and
Storage Guidelines]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15587789#dalvotoclax-stability-and-storage-
conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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